N'-[(3-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] 3-chloro-4-methylbenzoate
• InChI: InChI=1S/C14H12ClN3O2/c1-9-4-5-10(7-12(9)15)14(19)20-18-13(16)11-3-2-6-17-8-11/h2-8H,1H3,(H2,16,18)
• InChI Key: WQLNNGYAZSACNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)ON=C(C2=CN=CC=C2)N)Cl
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)O/N=C(/C2=CN=CC=C2)\N)Cl
• Molecular Formula: C14H12ClN3O2
• Molecular Weight: 289.71 g/mol

Description

N'-[(3-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide, also known as CMPI, is a novel compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. CMPI belongs to the class of pyridinecarboximidamide derivatives and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of N'-[(3-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide involves the inhibition of the target enzyme through binding to its active site. This results in the disruption of the enzyme's function and subsequent inhibition of the physiological process it is involved in. The exact mechanism of action of this compound is still under investigation and requires further research.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to exhibit antioxidant activity, which is beneficial in the treatment of diseases associated with oxidative stress. This compound has also been shown to exhibit anti-inflammatory activity, which is beneficial in the treatment of inflammatory diseases such as arthritis. Additionally, this compound has been shown to exhibit antitumor activity, which is beneficial in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-[(3-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide is its potential as a lead compound for the development of new drugs. Its inhibitory activity against various enzymes makes it a potential target for the treatment of various diseases. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research of N'-[(3-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide. One potential direction is the investigation of its potential as a lead compound for the development of new drugs for the treatment of Alzheimer's, glaucoma, and cancer. Another potential direction is the investigation of its mechanism of action and the development of more potent derivatives. Additionally, the investigation of its potential as a therapeutic agent for other diseases such as arthritis and diabetes is also a potential future direction.

Synthesis Methods

The synthesis of N'-[(3-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide involves the reaction of 3-pyridinecarboximidamide with 3-chloro-4-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform at room temperature. The resulting product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

N'-[(3-chloro-4-methylbenzoyl)oxy]-3-pyridinecarboximidamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit inhibitory activity against various enzymes such as acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. These enzymes are involved in various physiological processes and are potential targets for the treatment of diseases such as Alzheimer's, glaucoma, and cancer.